Mycmi-6

• IUPAC Name: 3-[(9-amino-7-ethoxyacridin-3-yl)diazenyl]pyridine-2,6-diamine
• InChI: InChI=1S/C20H19N7O/c1-2-28-12-4-6-15-14(10-12)19(22)13-5-3-11(9-17(13)24-15)26-27-16-7-8-18(21)25-20(16)23/h3-10H,2H2,1H3,(H2,22,24)(H4,21,23,25)
• InChI Key: QNWGRUNKGVWOTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C3=C(C=C(C=C3)N=NC4=C(N=C(C=C4)N)N)N=C2C=C1)N
• Molecular Formula: C20H19N7O
• Molecular Weight: 373.4 g/mol

Description

This compound is particularly significant in cancer research due to its ability to block MYC-driven transcription and inhibit tumor cell growth in a MYC-dependent manner .

Scientific Research Applications

MYCMI-6 has several scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the proliferation of breast cancer cells and induce apoptosis in tumor tissues . The compound is also used to study the MYC:MAX interaction and its role in various cancers, making it a valuable tool for understanding and potentially treating MYC-driven cancers .

Mechanism of Action

The primary mechanism of action for Mycmi-6 lies in its ability to disrupt the MYC-MAX interaction. By preventing MYC from binding to MAX, it inhibits MYC-driven transcription and downstream signaling pathways. This interference ultimately leads to decreased cell growth and induction of apoptosis in MYC-dependent cancers.

Preparation Methods

The synthesis of MYCMI-6 involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is produced with high purity and specific conditions to ensure its effectiveness .

Chemical Reactions Analysis

MYCMI-6 primarily undergoes interactions that inhibit the MYC:MAX protein interaction. It does not significantly affect MYC protein levels but selectively binds to the MYC bHLHZip domain with a dissociation constant (Kd) of 1.6 micromolar . The compound’s primary action is to block MYC-driven transcription, which is crucial for its role in inhibiting tumor growth .

Comparison with Similar Compounds

MYCMI-6 is unique in its high selectivity and potency in inhibiting the MYC:MAX interaction. Similar compounds include MYCMI-11 (NSC11656) and MYCMI-14 (NSC49689), which also target the MYC:MAX interaction but may differ in their potency and selectivity . This compound stands out due to its strong inhibition of MYC-driven transcription and its ability to induce apoptosis in tumor cells without affecting normal cells .